Cas no 1804461-29-7 (Methyl 3-cyano-4-(trifluoromethyl)benzoate)
Methyl 3-cyano-4-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-cyano-4-(trifluoromethyl)benzoate
- C(#N)C=1C=C(C(=O)OC)C=CC1C(F)(F)F
- Methyl 3-cyano-4-(trifluoromethyl)benzoate
-
- Inchi: 1S/C10H6F3NO2/c1-16-9(15)6-2-3-8(10(11,12)13)7(4-6)5-14/h2-4H,1H3
- InChI Key: MGMYERWRGQDIKG-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(C(=O)OC)=CC=1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 318
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 3-cyano-4-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013284-250mg |
Methyl 3-cyano-4-(trifluoromethyl)benzoate |
1804461-29-7 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015013284-500mg |
Methyl 3-cyano-4-(trifluoromethyl)benzoate |
1804461-29-7 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015013284-1g |
Methyl 3-cyano-4-(trifluoromethyl)benzoate |
1804461-29-7 | 97% | 1g |
1,564.50 USD | 2021-06-21 |
Methyl 3-cyano-4-(trifluoromethyl)benzoate Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Methyl 3-cyano-4-(trifluoromethyl)benzoate
Methyl 3-cyano-4-(trifluoromethyl)benzoate (CAS No. 1804461-29-7): A Comprehensive Overview in Modern Chemical Research
Methyl 3-cyano-4-(trifluoromethyl)benzoate, identified by its unique CAS number 1804461-29-7, is a compound of significant interest in the field of pharmaceutical and chemical research. This molecule, characterized by its trifluoromethyl and cyano substituents, has garnered attention due to its versatile applications and potential in various biochemical pathways. The structural features of this benzoate derivative contribute to its reactivity and utility in synthetic chemistry, making it a valuable candidate for further exploration.
The methyl 3-cyano-4-(trifluoromethyl)benzoate molecule belongs to the class of aromatic compounds, which are widely studied for their pharmacological properties. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the cyano group introduces a polar character, influencing its solubility and interaction with biological targets. These attributes make it an attractive scaffold for developing novel therapeutic agents.
In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles. The CAS number 1804461-29-7 corresponding to methyl 3-cyano-4-(trifluoromethyl)benzoate aligns with this trend, as fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity and selectivity. This compound has been explored in various research settings, including the synthesis of intermediates for drug candidates targeting neurological disorders.
The benzoate moiety in methyl 3-cyano-4-(trifluoromethyl)benzoate is known for its role in bioavailability and metabolic stability. Benzoic acid derivatives are frequently encountered in natural products and pharmaceuticals, owing to their biological activity. The combination of a cyano group and a trifluoromethyl substituent provides a unique chemical profile that can be exploited for designing molecules with specific biological functions. For instance, studies have shown that such derivatives can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of methyl 3-cyano-4-(trifluoromethyl)benzoate with biological targets. These virtual screening approaches have accelerated the discovery process by identifying potential lead compounds for further optimization. The structural flexibility offered by the benzoate core allows for modifications that can enhance potency and reduce side effects. This has made it a valuable building block in medicinal chemistry.
The synthesis of methyl 3-cyano-4-(trifluoromethyl)benzoate involves multi-step organic reactions that highlight the importance of careful reaction optimization. The introduction of the trifluoromethyl group typically requires specialized conditions to ensure high yield and purity. Similarly, the incorporation of the cyano group necessitates precise control over reaction parameters to avoid unwanted byproducts. These synthetic challenges underscore the compound's complexity but also demonstrate its synthetic utility.
In conclusion, methyl 3-cyano-4-(trifluoromethyl)benzoate (CAS No. 1804461-29-7) represents a promising compound in modern chemical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The ongoing research into this molecule underscores its potential as a key intermediate in pharmaceutical synthesis, driven by advancements in synthetic methodologies and computational chemistry.
1804461-29-7 (Methyl 3-cyano-4-(trifluoromethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)